- High yield synthesis, purification and characterisation of the RNase L activators 5'-triphosphate 2'-5'-oligoadenylatesAntiviral Research, 2010, 87(3), 345-352,
Cas no 81410-37-9 (ppA2'p5'A)
ppA2'p5'A structure
ppA2'p5'A
81410-37-9
C20H27N10O16P3
756.407
2072989
ppA2'p5'A Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:Tris buffer, R:MgCl2, R:Cleland's reagent, C:69106-44-1, S:H2O, 15 min, 30°C, pH 7.5; 5 min, 95°C
1.2C:62213-21-2, 2 h, 37°C; 5 min, 95°C
1.2C:62213-21-2, 2 h, 37°C; 5 min, 95°C
Reference
ppA2'p5'A Raw materials
ppA2'p5'A Preparation Products
ppA2'p5'A Related Literature
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Greg J. Sommer,Anup K. Singh,Anson V. Hatch Lab Chip, 2009,9, 2729-2737
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Amarin G. McDonnell,Naveen N. Jason,Leslie Y. Yeo,James R. Friend,Wenlong Cheng,Ranganathan Prabhakar Soft Matter, 2015,11, 8076-8082
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G. C. Viscomi,M. Campana,M. Barbanti,F. Grepioni,M. Polito,D. Confortini,G. Rosini,P. Righi,V. Cannata,D. Braga CrystEngComm, 2008,10, 1074-1081
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Prabhjot Kaur,Chandan Bera Phys. Chem. Chem. Phys., 2017,19, 24928-24933
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5. The evaluation of 5-amino- and 5-hydroxyuracil derivatives as potential quadruplex-forming agents†Zoltán Kupihár,Gábor Endre,Célia Fonseca Guerra,Lajos Kovács Org. Biomol. Chem., 2017,15, 2174-2184
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Xia Jin,Yu-Ping Zhang,Dian-Mei Li,Ding Ma,Sheng-Run Zheng,Chu-Hong Wu,Jia-Ying Li,Wei-Guang Zhang Chem. Commun., 2020,56, 591-594
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Min Wang,Zhao-hui Huang,Yong-hong Zhu,Ping He Food Funct., 2023,14, 9279-9286
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Dongwook Ko,Bongjun Gu,Sungjin Jo,Dong Choon Hyun,Chang Su Kim,Hyeon-Ju Oh RSC Adv., 2021,11, 9766-9774
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Yang Li,Nore Stolte,Hui Li,Guanghui Cheng,Jiannong Wang Nanoscale, 2019,11, 13552-13557
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Lingling Bi,Xiaobo Liang,Lijing Zhang,Jinlong Jiang,Tao Hu,Nannan Wu,Tengfeng Xie New J. Chem., 2022,46, 23379-23385
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